Cletoquine

Description

Cletoquine is a metabolite of hydroxychloroquine, a drug used to treat malaria and certain autoimmune conditions . Cletoquine is formed through the oxidative N-deethylation of hydroxychloroquine . Research indicates cletoquine can inhibit SARS-CoV-2 replication in vitro by interfering with viral entry and replication. Studies have demonstrated its efficacy against pathogens and cancer cell lines in vitro, exhibiting potent antimalarial effects against both sensitive and resistant strains of P. falciparum, comparable to chloroquine.

Preliminary data from clinical trials suggest that cletoquine may reduce viral load in COVID-19 patients, but the results have been inconsistent across different studies. For example, one study showed a significant reduction in hospital stay duration among patients treated with cletoquine compared to standard care. However, it's worth noting that the FDA revoked the emergency use authorization for hydroxychloroquine and chloroquine in treating COVID-19 on June 15, 2020 .

Similar to chloroquine, cletoquine has demonstrated in vitro antiviral activity against SARS-CoV-2 by blocking virus infection through increasing endosomal pH, which is required for virus/cell fusion, and by interfering with the glycosylation of cellular receptors of SARS-CoV . Although some trials have explored cletoquine's efficacy in treating conditions like COVID-19, outcomes have varied.

• CAS No.: 4298-15-1
• Product Name: Cletoquine
• Molecular Formula: C16H22ClN3O
• Molecular Weight: 307.82 g/mol
• IUPAC Name: 2-[4-[(7-chloroquinolin-4-yl)amino]pentylamino]ethanol
• Standard InChI: InChI=1S/C16H22ClN3O/c1-12(3-2-7-18-9-10-21)20-15-6-8-19-16-11-13(17)4-5-14(15)16/h4-6,8,11-12,18,21H,2-3,7,9-10H2,1H3,(H,19,20)
• Standard InChIKey: XFICNUNWUREFDP-UHFFFAOYSA-N
• SMILES: CC(CCCNCCO)NC1=C2C=CC(=CC2=NC=C1)Cl
• Canonical SMILES: CC(CCCNCCO)NC1=C2C=CC(=CC2=NC=C1)Cl
• Appearance: Off-White Solid
• Purity: > 95%
• Synonyms: 2-[[4-[(7-Chloro-4-quinolyl)amino]pentyl]amino]ethanol; (±)-Desethylhydroxychloroquine; Cletoquine
• Reference: 1. Dongre VG, Ghugare PD, Karmuse P, Singh D, Jadhav A, Kumar A. Identification and characterization of process related impurities in chloroquine and hydroxychloroquine by LC/IT/MS, LC/TOF/MS and NMR. J Pharm Biomed Anal. 2009 May 1;49(4):873-9. doi: 10.1016/j.jpba.2009.01.013. Epub 2009 Jan 20. PMID: 19201565. 2. Kumar M, Topno RK, Dikhit MR, Bhawana, Sahoo GC, Madhukar M, Pandey K, Das P. Molecular docking studies of chloroquine and its derivatives against P23pro-zbd domain of chikungunya virus: Implication in designing of novel therapeutic strategies. J Cell Biochem. 2019 Oct;120(10):18298-18308. doi: 10.1002/jcb.29139. Epub 2019 Jul 16. PMID: 31310373. 3. Charlier B, Pingeon M, Dal Piaz F, Conti V, Valentini G, Filippelli A, Izzo V. Development of a novel ion-pairing HPLC-FL method for the separation and quantification of hydroxychloroquine and its metabolites in whole blood. Biomed Chromatogr. 2018 Aug;32(8):e4258. doi: 10.1002/bmc.4258. Epub 2018 May 16. PMID: 29669398. 4. Chhonker YS, Sleightholm RL, Li J, Oupický D, Murry DJ. Simultaneous quantitation of hydroxychloroquine and its metabolites in mouse blood and tissues using LC-ESI-MS/MS: An application for pharmacokinetic studies. J Chromatogr B Analyt Technol Biomed Life Sci. 2018 Jan 1;1072:320-327. doi: 10.1016/j.jchromb.2017.11.026. Epub 2017 Nov 23. PMID: 29207305; PMCID: PMC5786170.
• PubChem Compound: 71826
• Last Modified: Aug 15 2023